Cas no 1935204-91-3 (5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1935204-91-3
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 6223078
• PubChem ID: 129133386
• Update Time: 2025-05-21

5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18858487
• 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine
• EN300-803640
• 1935204-91-3
• 5-bromo-3-tert-butyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C11H13BrN2/c1-11(2,3)9-6-14-10-8(9)4-7(12)5-13-10/h4-6H,1-3H3,(H,13,14)
• InChI Key： OXKCCLFVHBPGBI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(=CN2)C(C)(C)C

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine

Introduction to 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1935204-91-3)

5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1935204-91-3, belongs to the class of pyrrolopyridine derivatives, which are known for their broad spectrum of biological functions. The presence of a bromine substituent at the 5-position and a tert-butyl group at the 3-position introduces specific electronic and steric characteristics that make this molecule a valuable scaffold for drug discovery.

The 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine structure is characterized by a fused ring system consisting of a pyrrole ring and a pyridine ring. This fused system is highly versatile and can be further modified to develop novel compounds with enhanced pharmacological properties. The bromine atom, in particular, serves as a reactive handle for subsequent chemical transformations, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrrolopyridine derivatives in the development of new therapeutic agents. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, antiviral, and anticancer applications. The 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine molecule, with its specific substitution pattern, has been investigated for its potential to interact with biological targets such as kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex molecules. In drug discovery pipelines, 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine can be used to construct novel scaffolds that exhibit improved binding affinity and selectivity towards therapeutic targets. The tert-butyl group, for instance, can enhance metabolic stability by preventing unwanted degradation pathways, while the bromine atom allows for further functionalization through palladium-catalyzed cross-coupling reactions.

The synthesis of 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by halogenation and alkylation steps. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic methodologies, reducing the environmental impact of drug development processes.

In addition to its synthetic utility, 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine has been explored in preclinical studies for its potential therapeutic effects. Researchers have demonstrated that derivatives of this compound can modulate signaling pathways associated with various diseases. For example, studies have shown that certain pyrrolopyridine analogs can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. This inhibition can lead to reduced cell proliferation and increased apoptosis, making these compounds attractive candidates for oncology applications.

The structural features of 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine also make it a suitable candidate for developing small-molecule probes for biochemical studies. By incorporating fluorescent or biotinylating groups into the molecule, researchers can create tools that allow them to visualize and study protein-protein interactions in living cells. These probes have been instrumental in understanding complex biological networks and identifying new drug targets.

Advances in computational chemistry have further enhanced the utility of 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine in drug discovery. Molecular modeling techniques can predict how this compound will interact with biological targets at the atomic level, providing insights into its potential pharmacological activity. These predictions can guide experimental efforts by prioritizing compounds that are most likely to exhibit desired properties.

The future prospects for 5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine and related derivatives are promising. As our understanding of disease mechanisms grows, so does the need for innovative therapeutic agents. The flexibility of this scaffold allows it to be adapted for a wide range of applications, from treating cancers to addressing neurological disorders. Continued research into its biological activity and synthetic modifications will likely uncover new opportunities for medical intervention.

In conclusion,5-Bromo-3-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1935204-91-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery efforts aimed at developing novel therapeutic agents. As research progresses，this compound is expected to play an increasingly important role in addressing unmet medical needs.